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For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Valeryl-D-glucosamine, a derivative of the naturally occurring amino sugar D-glucosamine,

is a molecule of growing interest in the fields of biochemistry and pharmaceutical sciences.

This document provides a comprehensive technical overview of N-Valeryl-D-glucosamine
(CAS: 63223-57-4), summarizing its known physicochemical properties, potential biological

activities, and applications. Due to the limited specific research on this particular derivative, this

guide incorporates data from closely related N-acyl-D-glucosamine analogs, such as N-acetyl-

D-glucosamine (NAG) and N-palmitoyl-D-glucosamine (PGA), to provide a broader context for

its potential mechanisms of action and experimental considerations. This paper aims to serve

as a foundational resource for researchers and professionals in drug development exploring

the therapeutic potential of N-Valeryl-D-glucosamine.

Physicochemical Properties
N-Valeryl-D-glucosamine is a white to off-white crystalline powder. Its chemical structure

consists of a D-glucosamine backbone with a valeryl group attached to the amino group at the

C-2 position.[1][2][3] This modification influences its solubility and potential biological

interactions.
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Property Value Source

CAS Number 63223-57-4 [1][2]

Molecular Formula C₁₁H₂₁NO₆ [2][4]

Molecular Weight 263.29 g/mol [2][4]

Appearance
White to off-white crystalline

powder
[1][2][3]

Purity >98.0% (by Nitrogen analysis) [1][3]

Optical Rotation +33.0 to +39.0° (c=1 in H₂O) [1][2]

IUPAC Name

N-[(2R,3R,4R,5S,6R)-2,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-3-

yl]pentanamide

[4]

Synonyms

2-Deoxy-2-pentanamido-D-

glucopyranose, 2-Deoxy-2-

valeramido-D-glucopyranose

[1][2]

Synthesis
A general method for the synthesis of N-acyl-D-glucosamine derivatives involves the acylation

of D-glucosamine hydrochloride.[5] While a specific detailed protocol for N-Valeryl-D-
glucosamine is not readily available in the public literature, a general workflow can be inferred.

General Experimental Workflow for Synthesis
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Caption: General synthesis workflow for N-Valeryl-D-glucosamine.

Inferred Experimental Protocol
Dissolution: D-glucosamine hydrochloride is dissolved in a suitable solvent, such as pyridine,

which can also act as a base to neutralize the generated HCl.

Acylation: Valeryl chloride or valeric anhydride is added dropwise to the solution, typically at

a reduced temperature (e.g., 0 °C) to control the reaction rate. The reaction is then allowed

to proceed at room temperature.

Monitoring: The reaction progress is monitored using an appropriate technique, such as Thin

Layer Chromatography (TLC).

Workup: Once the reaction is complete, the mixture is quenched, for example, by adding

water or a dilute acid.

Extraction: The product is extracted into an organic solvent.

Purification: The crude product is purified, commonly by column chromatography on silica

gel.
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Crystallization: The purified product is crystallized from a suitable solvent system to yield the

final N-Valeryl-D-glucosamine.

Note: This is a generalized protocol and optimal conditions would need to be determined

experimentally.

Potential Biological Activity and Signaling Pathways
Direct studies on the biological activity and signaling pathways of N-Valeryl-D-glucosamine
are scarce. However, research on related N-acyl-D-glucosamine derivatives provides a strong

basis for hypothesizing its potential roles, particularly in inflammation.

Anti-inflammatory Activity (Inferred)
N-acetyl-D-glucosamine (NAG) has been shown to exert anti-inflammatory effects.[6][7][8] For

instance, NAG can suppress the production of pro-inflammatory cytokines such as IL-6 and

TNF-α in response to inflammatory stimuli like lipopolysaccharide (LPS).[6] It has also been

observed to inhibit the expression of inducible nitric oxide synthase (iNOS) and

cyclooxygenase-2 (COX-2).[8]

Furthermore, N-palmitoyl-D-glucosamine (PGA), another N-acyl derivative, has been

demonstrated to inhibit the TLR4/NLRP3 inflammasome pathway.[9][10][11] This pathway is a

key component of the innate immune response and is implicated in a wide range of

inflammatory diseases.

Given these precedents, it is plausible that N-Valeryl-D-glucosamine possesses similar anti-

inflammatory properties, potentially through the modulation of inflammatory signaling pathways.

The valeryl group, being a short-chain fatty acid, may influence the molecule's lipophilicity and

its interaction with cellular membranes and protein targets, potentially modulating its activity

compared to the acetyl or palmitoyl derivatives.

Hypothetical Signaling Pathway
The following diagram illustrates a potential mechanism of action for N-Valeryl-D-glucosamine
in modulating inflammatory responses, based on the known activities of related compounds.
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Caption: Hypothetical anti-inflammatory signaling pathway of N-Valeryl-D-glucosamine.

Potential Applications
Based on its chemical nature and the activities of related compounds, N-Valeryl-D-
glucosamine has potential applications in several areas:

Drug Development: As a potential anti-inflammatory agent, it could be investigated for the

treatment of inflammatory conditions. Its properties may also make it a useful building block

for the synthesis of more complex bioactive molecules.

Cosmetics: Glucosamine and its derivatives are used in skincare products for their

moisturizing and skin-soothing properties. N-Valeryl-D-glucosamine could be explored for
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similar applications.

Research: As a biochemical reagent, it can be used in studies related to glycosylation,

cellular signaling, and as a reference compound in the development of new glucosamine

derivatives.[12][13]

Conclusion
N-Valeryl-D-glucosamine is a compound with potential for further investigation in both

academic and industrial research settings. While specific data on its biological activities are

limited, the well-documented anti-inflammatory properties of other N-acyl-D-glucosamine

derivatives provide a strong rationale for exploring its therapeutic potential. Further studies are

warranted to elucidate its precise mechanisms of action, quantify its biological effects, and

establish its safety and efficacy profiles. This technical guide serves as a starting point for

researchers and professionals interested in unlocking the potential of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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